Cas no 105219-34-9 (1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol)

• Product Name: 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 105219-34-9
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• MDL: MFCD00450162
• CID: 1151183
• PubChem ID: 789718
• Update Time: 2025-06-08

1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-[(4-methoxyphenyl)methyl]-2h-tetrazole-5-thione
• 1-(4-methoxybenzyl)-1H-tetrazole-5-thiol
• T5455354
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-[(4-methoxyphenyl)methyl]-
• AC1LG6IL
• AC1Q4CPE
• ACMC-20m81a
• Ambcb5234414
• SureCN4132569
• CBDivE_010836
• 1-(4-methoxybenzyl)-1H-tetrazole-5-thiol; T5455354; 5H-Tetrazole-5-thione, 1,2-dihydro-1-[(4-methoxyphenyl)methyl]-; AC1LG6IL; AC1Q4CPE; ACMC-20m81a; Ambcb5234414; SureCN4132569; CBDivE_010836;
• DHSRMNZHPIXYOO-UHFFFAOYSA-N
• 105219-34-9
• SCHEMBL8745820
• 1-p-Methoxybenzyl-5-Tetrazolethiol
• SR-01000200051-1
• 1-[(4-methoxyphenyl)methyl]-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• AKOS009041501
• SY153130
• SR-01000200051
• EN300-15218
• DTXSID80355025
• SCHEMBL4132569
• 1-[(4-methoxyphenyl)methyl]-1H-1,2,3,4-tetrazole-5-thiol
• HMS1579H06
• AB00076143-01
• 1-(4-Methoxybenzyl)-1H-1,2,3,4-tetrazol-5-thiol
• MFCD00450162
• Z119958742
• 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol

• MDL： MFCD00450162
• Inchi： 1S/C9H10N4OS/c1-14-8-4-2-7(3-5-8)6-13-9(15)10-11-12-13/h2-5H,6H2,1H3,(H,10,12,15)
• InChI Key： DHSRMNZHPIXYOO-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol

Chemical Profile of 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol (CAS No. 105219-34-9)

1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol, identified by the CAS number 105219-34-9, is a specialized organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the tetrazole class of heterocycles, which are known for their broad spectrum of biological activities. The presence of both a phenolic group and a tetrazole ring makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol consists of a benzene ring substituted with a methoxy group at the para position, linked to a tetrazole ring via a methyl group. The tetrazole ring itself is functionalized with a thiol (-SH) group at the 5-position. This particular arrangement of functional groups imparts distinct chemical reactivity and potential biological interactions that are being explored in contemporary research.

In recent years, there has been significant interest in tetrazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The thiol group in this compound, for instance, is known to participate in redox reactions and can potentially interact with biological thiols, which are crucial for many enzymatic processes. This feature makes it an attractive scaffold for designing molecules with therapeutic potential.

The 4-Methoxyphenyl moiety contributes to the hydrophobicity of the molecule and can influence its binding affinity to biological targets. Methoxy-substituted aromatic compounds are frequently found in natural products and pharmaceuticals, suggesting that this structural feature may enhance bioavailability and metabolic stability. Furthermore, the tetrazole ring is known to exhibit anti-inflammatory, antimicrobial, and antiviral properties, making this compound a versatile candidate for multiple therapeutic applications.

Recent studies have begun to explore the pharmacological profile of 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol in various in vitro and in vivo models. Preliminary investigations suggest that this compound may possess inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegeneration. The thiol group’s ability to form disulfide bonds also opens up possibilities for redox-sensitive drug delivery systems, where the compound’s activity could be modulated by changes in cellular redox potential.

The synthesis of 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves azide coupling or cyclization reactions, while the methoxyphenyl moiety can be incorporated via Friedel-Crafts alkylation or other aromatic substitution reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding modes of 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol with potential target proteins. These studies have provided insights into how the compound interacts with its biological receptors at an atomic level. The combination of experimental data and computational predictions has been instrumental in guiding structure-activity relationship (SAR) studies aimed at optimizing the pharmacological properties of this molecule.

The pharmaceutical industry has shown increasing interest in developing novel therapeutics based on heterocyclic compounds like tetrazoles. 1-(4-Methoxyphenyl)methyl-1H-1,2,3,4-tetrazole-5-thiol represents an example of how modifications within a heterocyclic framework can lead to new chemical entities with improved biological activity. As research continues to uncover new therapeutic targets and mechanisms of action, compounds such as this one are likely to play an important role in future drug development strategies.

In conclusion, 1-(4-Methoxyphenyl)methyl-1H-1..., CAS No. 105219-34..., is a structurally interesting compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it suitable for further exploration as a lead molecule or intermediate in drug discovery programs targeting various diseases. As our understanding of biological systems advances，this type of compound will continue to be valuable for developing innovative therapeutic solutions.